Cas no 1258826-65-1 (2-Methyl-2-(piperidin-4-yl)propanenitrile)

• Product Name: 2-Methyl-2-(piperidin-4-yl)propanenitrile
• CAS No: 1258826-65-1
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• MDL: MFCD28383803
• CID: 5158273
• PubChem ID: 55270537
• Update Time: 2023-08-24

2-Methyl-2-(piperidin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(piperidin-4-yl)propanenitrile
• 4-Piperidineacetonitrile, α,α-dimethyl-
• 2-Methyl-2-(piperidin-4-yl)propanenitrile

• MDL： MFCD28383803
• Inchi： 1S/C9H16N2/c1-9(2,7-10)8-3-5-11-6-4-8/h8,11H,3-6H2,1-2H3
• InChI Key： CZCCYJJBCQXQTM-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C#N)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 1.2
• Topological Polar Surface Area: 35.8